Cas no 2215842-31-0 ((4R)-4-(3-Iodophenyl)-1-(3-methyl-4-pyridinyl)methyl-2-pyrrolidinone)

• Product Name: (4R)-4-(3-Iodophenyl)-1-(3-methyl-4-pyridinyl)methyl-2-pyrrolidinone
• CAS No: 2215842-31-0
• MF: C₁₇H₁₇IN₂O
• MW: 392.234156370163
• CID: 5729555
• Update Time: 2025-11-01

(4R)-4-(3-Iodophenyl)-1-(3-methyl-4-pyridinyl)methyl-2-pyrrolidinone Chemical and Physical Properties

Names and Identifiers

• (4R)-4-(3-Iodophenyl)-1-[(3-methyl-4-pyridinyl)methyl]-2-pyrrolidinone
• 2-Pyrrolidinone, 4-(3-iodophenyl)-1-[(3-methyl-4-pyridinyl)methyl]-, (4R)-
• (4R)-4-(3-Iodophenyl)-1-(3-methyl-4-pyridinyl)methyl-2-pyrrolidinone

• Inchi： 1S/C17H17IN2O/c1-12-9-19-6-5-14(12)10-20-11-15(8-17(20)21)13-3-2-4-16(18)7-13/h2-7,9,15H,8,10-11H2,1H3/t15-/m0/s1
• InChI Key： ZBMHZKJIYMMCGK-HNNXBMFYSA-N
• SMILES： N1(CC2C=CN=CC=2C)C[C@@H](C2=CC=CC(I)=C2)CC1=O

Experimental Properties

• Density: 1.566±0.06 g/cm3(Predicted)
• Boiling Point: 546.7±50.0 °C(Predicted)
• pka: 5.49±0.18(Predicted)

Additional information on (4R)-4-(3-Iodophenyl)-1-(3-methyl-4-pyridinyl)methyl-2-pyrrolidinone

(4R)-4-(3-Iodophenyl)-1-(3-methyl-4-pyridinyl)methyl-2-pyrrolidinone (CAS No. 2215842-31-0): An Overview

(4R)-4-(3-Iodophenyl)-1-(3-methyl-4-pyridinyl)methyl-2-pyrrolidinone (CAS No. 2215842-31-0) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrrolidinones, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective effects.

The chemical structure of (4R)-4-(3-Iodophenyl)-1-(3-methyl-4-pyridinyl)methyl-2-pyrrolidinone is characterized by a pyrrolidinone core substituted with a 3-iodophenyl group and a 3-methyl-4-pyridinylmethyl moiety. The presence of these functional groups imparts specific pharmacological properties to the molecule, making it a promising candidate for various therapeutic applications.

Recent studies have focused on the potential of (4R)-4-(3-Iodophenyl)-1-(3-methyl-4-pyridinyl)methyl-2-pyrrolidinone as a modulator of ion channels and receptors. For instance, research published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent activity as a positive allosteric modulator of α7 nicotinic acetylcholine receptors (nAChRs). This finding is particularly significant because α7 nAChRs are implicated in various neurological disorders, including Alzheimer's disease and schizophrenia.

In addition to its activity on nAChRs, (4R)-4-(3-Iodophenyl)-1-(3-methyl-4-pyridinyl)methyl-2-pyrrolidinone has also shown promise in preclinical studies for its anti-inflammatory properties. A study published in the European Journal of Pharmacology in 2020 demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that (4R)-4-(3-Iodophenyl)-1-(3-methyl-4-pyridinyl)methyl-2-pyrrolidinone could be a valuable candidate for the treatment of inflammatory diseases.

The pharmacokinetic profile of (4R)-4-(3-Iodophenyl)-1-(3-methyl-4-pyridinyl)methyl-2-pyrrolidinone has also been extensively studied. Research conducted by a team at the University of California, San Francisco, revealed that this compound exhibits favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an orally administered therapeutic agent. The compound's low toxicity and good safety profile in animal models further support its potential for clinical translation.

In the context of drug discovery and development, (4R)-4-(3-Iodophenyl)-1-(3-methyl-4-pyridinyl)methyl-2-pyrrolidinone represents an exciting lead compound with multiple avenues for optimization. Structure-activity relationship (SAR) studies have identified key structural features that contribute to its biological activity, providing a foundation for the rational design of more potent and selective analogs. For example, modifications to the 3-methylpyridine moiety have been shown to enhance receptor binding affinity and selectivity.

The clinical potential of (4R)-4-(3-Iodophenyl)-1-(3-methyl-4-pyridinyl)methyl-2-pyrrolidinone is currently being explored through early-stage clinical trials. A Phase I trial conducted by a biotechnology company in collaboration with academic partners demonstrated that the compound was well-tolerated in healthy volunteers and exhibited dose-dependent pharmacodynamic effects consistent with its mechanism of action. These results have paved the way for further clinical evaluation in patient populations with specific neurological and inflammatory conditions.

In conclusion, (4R)-4-(3-Iodophenyl)-1-(3-methyl-4-pyridinyl)methyl-2-pyrrolidinone (CAS No. 2215842-31-0) is a promising compound with a unique chemical structure and diverse biological activities. Its potential as a therapeutic agent for neurological disorders and inflammatory diseases is supported by preclinical and early clinical data. Ongoing research aims to further elucidate its mechanisms of action and optimize its pharmacological properties for clinical use.